Cas no 541-16-2 (ditert-butyl propanedioate)

ditert-butyl propanedioate Properties

Names and Identifiers

• Di-tert-Butyl malonate
• bis(1,1-dimethylethyl) malonate
• DI-T-BUTYL MALONATE
• MALONIC ACID DI-TERT-BUTYL ESTER
• Propanedioic acid, bis(1,1-dimethylethyl) ester
• MALONIC ACID DI-T-BUTYL ESTER
• Di-tetr butyl malonate
• DI-TERT-BUTYL MALONATE , STABILIZED WITH POTASSIUM CARBONATE
• Malonic acid bis(1,1-dimethylethyl) ester
• Malonic acid di-tert-butyl
• Di-tert-B-butyl malonate
• Di-tert-Butyl malona
• di-tert-butyl propadioic acid
• di-tert-butyl pyrocarbonate
• tert-butoxycarbonyl anhydride
• tert-butyl malonate
• ditert-butyl propanedioate
• di-t-Butylmalonate
• 1,3-di-tert-butyl propanedioate
• di(tert-butyl) malonate
• CLPHAYNBNTVRDI-UHFFFAOYSA-N
• 7E9XWT9380
• Propanedioic acid, 1,3-bis(1,1-dimethylethyl) ester
• Di-tert-butyl malonate, stab. with potassium carbonate
• Ditert-butyl
• +Expand

• MDL： MFCD00008810
• InChIKey： CLPHAYNBNTVRDI-UHFFFAOYSA-N
• Inchi： 1S/C11H20O4/c1-10(2,3)14-8(12)7-9(13)15-11(4,5)6/h7H2,1-6H3
• SMILES： O(C(C([H])([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 1781766

Computed Properties

• Exact Mass: 216.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 216.136159
• Heavy Atom Count: 15
• Complexity: 216
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 2.05990
• PSA: 52.60000
• Merck: 3034
• Refractive Index: n20/D 1.418(lit.)
• Water Partition Coefficient: It is hardly soluble in water.
• Boiling Point: 67°C/1mmHg(lit.)
• Melting Point: -6°C(lit.)
• Flash Point: Fahrenheit: 192.2 ° f
  Celsius: 89 ° c
  
• Color/Form: colorless liquid
• Solubility: Insoluble in water
• Density: 0.966 g/mL at 25 °C(lit.)

ditert-butyl propanedioate Security Information

• WGK Germany：3
• Safety Term：S23;S24/25
• Safety Instruction： S23-S24/25
• Risk Phrases：R36/37/38
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38-24/25
• Signal Word：Warning
• TSCA：Yes

ditert-butyl propanedioate Customs Data

• HS CODE：29171910
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters